Cas no 941886-59-5 (1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea)

• Product Name: 1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea
• CAS No: 941886-59-5
• MF: C₂₂H₂₁ClFN₅O₂S
• MW: 473.950845479965
• CID: 6447794
• Update Time: 2025-06-11

1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea
• 1-(3-chlorophenyl)-3-[5-[4-(4-fluorophenyl)piperazine-1-carbonyl]-4-methyl-1,3-thiazol-2-yl]urea

• Inchi： 1S/C22H21ClFN5O2S/c1-14-19(32-22(25-14)27-21(31)26-17-4-2-3-15(23)13-17)20(30)29-11-9-28(10-12-29)18-7-5-16(24)6-8-18/h2-8,13H,9-12H2,1H3,(H2,25,26,27,31)
• InChI Key： DTQCYGHWDUGEPV-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NC1=NC(C)=C(C(N2CCN(C3=CC=C(F)C=C3)CC2)=O)S1)=O

Additional information on 1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea

Chemical Profile of 1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea (CAS No. 941886-59-5)

1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea, identified by its CAS number 941886-59-5, is a sophisticated organic compound that has garnered attention in the field of medicinal chemistry due to its structural complexity and potential pharmacological applications. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea is characterized by the presence of several key functional groups. The 3-chlorophenyl moiety introduces a halogenated aromatic ring, which is commonly found in bioactive molecules and can contribute to metabolic stability and binding affinity. The central urea group serves as a versatile linker, facilitating interactions with biological targets. Additionally, the 4-methyl-1,3-thiazole ring enhances the compound's lipophilicity and may contribute to its solubility and membrane permeability.

One of the most intriguing aspects of this compound is the incorporation of a piperazine derivative into its structure. Piperazine-based compounds are well-known for their role in various therapeutic areas, including antipsychotics, antihistamines, and antiparasitic agents. The specific substitution pattern in this molecule, particularly the 4-fluorophenyl group attached to the piperazine ring, further modulates its pharmacological properties. This substitution can influence both the electronic distribution of the molecule and its interactions with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Studies have suggested that the urea-piperazine-thiazole scaffold of 1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea could interact with various protein targets through multiple hydrogen bonding interactions and hydrophobic contacts. This has opened up avenues for exploring its potential as an inhibitor or modulator in therapeutic contexts.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain enzyme targets, which are relevant to inflammatory and neurological disorders. The presence of both fluoro-substituted aromatic rings and thiazole heterocycles suggests that this molecule may possess anti-inflammatory properties, a hypothesis supported by preliminary data showing reduced cytokine production in cell-based assays.

The synthesis of 1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea presents a significant challenge due to its complex structure. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations are typically employed. Advances in synthetic methodologies have made it possible to produce this compound with higher yields and purity, facilitating further structural optimization and pharmacological evaluation.

The role of fluorine atoms in pharmaceutical molecules cannot be overstated. Their presence can significantly alter metabolic stability, binding affinity, and selectivity. In 1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol-2-yl}urea, the fluorophenyl group attached to the piperazine ring is likely responsible for much of its unique pharmacological behavior. Computational modeling has helped identify how this fluorine atom influences electronic distributions and hydrogen bonding patterns within the molecule.

As research progresses, combinatorial chemistry and high-throughput screening techniques are being leveraged to explore derivatives of this compound. By modifying specific functional groups or introducing new ones, researchers aim to enhance its therapeutic efficacy while minimizing side effects. The versatility of the urea-piperazine-thiazole core makes it an attractive scaffold for such explorations.

The potential applications of 1-(3-chlorophenyl)-3-{5-4-(4-fluorophenyl)piperazine-1-carbonyl-4-methyl-1,3-thiazol}-2 -yl)urea extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying molecular recognition processes in biology. Additionally, it could serve as a starting point for developing novel agrochemicals or materials with specialized properties.

Future studies will focus on elucidating the detailed mechanism of action of this compound through both computational and experimental approaches. Understanding how it interacts with biological targets at the molecular level will provide critical insights into its potential therapeutic applications. Furthermore, investigating its metabolic pathways will help in designing derivatives with improved pharmacokinetic profiles.

In conclusion, 1-(3-chlorophenyl)- 3-{ 5 - 4 - ( 4 - fluoro - phenyl) - piperazine - 1 - carbonyl - 4 - methyl - 1 , 3 - thiazol - 2 - yl} urea (CAS No. 941886 - 59 - 5 ) represents a promising chemical entity with significant potential in medicinal chemistry and drug discovery . Its complex structure, featuring multiple pharmacophoric elements, positions it as a compelling candidate for further exploration in various therapeutic areas.